Diltiazem Impurity D (N-Desmethyl diltiazem HCl)
Diltiazem Impurity D (N-Desmethyl diltiazem HCl)
A metabolite of Diltiazem.
Brand Name:
Vulcanchem
CAS No.:
130606-60-9
VCID:
VC0193072
InChI:
InChI=1S/C21H24N2O4S.ClH/c1-14(24)27-19-20(15-8-10-16(26-3)11-9-15)28-18-7-5-4-6-17(18)23(21(19)25)13-12-22-2;/h4-11,19-20,22H,12-13H2,1-3H3;1H/t19-,20+;/m1./s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC)C3=CC=C(C=C3)OC.Cl
Molecular Formula:
C21H25ClN2O4S
Molecular Weight:
437 g/mol
Diltiazem Impurity D (N-Desmethyl diltiazem HCl)
CAS No.: 130606-60-9
Impurities
VCID: VC0193072
Molecular Formula: C21H25ClN2O4S
Molecular Weight: 437 g/mol
Purity: > 95%
CAS No. | 130606-60-9 |
---|---|
Product Name | Diltiazem Impurity D (N-Desmethyl diltiazem HCl) |
Molecular Formula | C21H25ClN2O4S |
Molecular Weight | 437 g/mol |
IUPAC Name | [(2S,3S)-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride |
Standard InChI | InChI=1S/C21H24N2O4S.ClH/c1-14(24)27-19-20(15-8-10-16(26-3)11-9-15)28-18-7-5-4-6-17(18)23(21(19)25)13-12-22-2;/h4-11,19-20,22H,12-13H2,1-3H3;1H/t19-,20+;/m1./s1 |
Standard InChIKey | GIYQYIVUHPJUHS-FDOHDBATSA-N |
Isomeric SMILES | CC(=O)O[C@@H]1[C@@H](SC2=CC=CC=C2N(C1=O)CCNC)C3=CC=C(C=C3)OC.Cl |
SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC)C3=CC=C(C=C3)OC.Cl |
Canonical SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC)C3=CC=C(C=C3)OC.Cl |
Appearance | White to Off-White Solid |
Description | A metabolite of Diltiazem. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-1,5-benzothiazepin-4(5H)-one Monohydrochloride; N-Demethyldiltiazem |
PubChem Compound | 14391644 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume